Cas no 918519-53-6 (4-Chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine)

4-Chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a pyrrolopyridine core substituted with chloro and nitro functional groups. This structure serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The chloro and nitro groups enhance reactivity, enabling selective modifications for the development of biologically active molecules. Its rigid fused-ring system contributes to stability while facilitating interactions with target biomolecules. The compound is commonly employed in medicinal chemistry for the synthesis of kinase inhibitors and other therapeutic agents. High purity grades are available to ensure reproducibility in research applications. Proper handling is advised due to potential reactivity hazards.
4-Chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine structure
918519-53-6 structure
Product Name:4-Chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine
CAS No:918519-53-6
MF:C7H4ClN3O2
MW:197.578559875488
MDL:MFCD09880131
CID:773895
PubChem ID:24729569
Update Time:2025-05-22

4-Chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-nitro-
    • 4-Chloro-3-nitro-7-azaindole
    • 1H-PYRROLO[2,3-B]PYRIDINE,4-CHLORO-3-NITRO
    • 7-chloro-3-nitro-1H-pyrrolo[3,2-b]pyridine
    • 4-Chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine (ACI)
    • 1H-Pyrrolo[2,3-b]pyridine,4-chloro-3-nitro-
    • P15394
    • AS-77816
    • 918519-53-6
    • GEO-03531
    • AKOS006313303
    • SY322069
    • DTXSID20646888
    • SB14385
    • CS-B0492
    • J-515026
    • MFCD09880131
    • KCCXAUDAHDKANR-UHFFFAOYSA-N
    • SCHEMBL858934
    • MDL： MFCD09880131
    • Inchi： 1S/C7H4ClN3O2/c8-4-1-2-9-7-6(4)5(3-10-7)11(12)13/h1-3H,(H,9,10)
    • InChI Key： KCCXAUDAHDKANR-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C2C(=NC=CC=2Cl)NC=1)=O

Computed Properties

  • Exact Mass: 196.99900
  • Monoisotopic Mass: 196.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.75
  • Boiling Point: 300℃
  • Flash Point: 136℃
  • Refractive Index: 1.742
  • PSA: 74.50000
  • LogP: 2.64770

4-Chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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4-Chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

55052-28-3 55052-28-3
918519-53-6 918519-53-6
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  1 h, 0 °C
Reference
Synthesis, spectral characterization and antimicrobial studies of new 3- and 4-substituted in 7-azaindole derivatives
Kumaran, K.; Kamil, S. Raja Mohamed; Jaisankar, K. R., International Journal of PharmTech Research, 2012, 4(1), 169-175

Production Method 2

918519-53-6 918519-53-6
Reaction Conditions
Reference
Preparation of as azolopyridines as inhibitors of JAK3 janus protein kinase.
, World Intellectual Property Organization, , ,

Production Method 3

55052-28-3 55052-28-3
918519-53-6 918519-53-6
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  3 h, 0 - 10 °C
1.2 Solvents: Water ;  30 min, 5 °C
Reference
Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole
Han, Chong ; Green, Keena; Pfeifer, Eugen; Gosselin, Francis, Organic Process Research & Development, 2017, 21(4), 664-668

Production Method 4

55052-28-3 55052-28-3
918519-53-6 918519-53-6
Reaction Conditions
1.1 Reagents: Sulfuric acid ;  < 10 °C
1.2 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  < 10 °C; 0.5 h, 0 °C
1.3 Reagents: Water ;  < 20 °C
Reference
A process for the preparation of bromochloronitropyrrolopyridine
, World Intellectual Property Organization, , ,

Production Method 5

918519-53-6 918519-53-6
Reaction Conditions
Reference
Intermediates and processes for preparing compounds
, United States, , ,

Production Method 6

918519-53-6 918519-53-6
Reaction Conditions
Reference
Pyrrolo[2,3-b]pyridine derivatives as protein kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

4-Chloro-3-nitro-1H-pyrrolo[2,3-b]pyridine Raw materials

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